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Compound of Interest

Compound Name: CK1-IN-2 hydrochloride

Cat. No.: B15544213 Get Quote

Technical Support Center: CK1-IN-2
Hydrochloride
Welcome to the technical support center for CK1-IN-2 hydrochloride. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the solubility, handling, and use of this potent Casein Kinase 1 (CK1) inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is CK1-IN-2 hydrochloride and what are its primary targets?

CK1-IN-2 hydrochloride is a potent inhibitor of Casein Kinase 1 (CK1), with IC₅₀ values of 123

nM, 19.8 nM, and 26.8 nM for CK1α, CK1δ, and CK1ε respectively.[1][2] It also shows

inhibitory activity against p38α with an IC₅₀ of 74.3 nM.[1][2] CK1 is a family of serine/threonine

kinases that play crucial roles in various cellular processes, including Wnt signaling, circadian

rhythms, and DNA repair.

Q2: What are the recommended solvents for dissolving CK1-IN-2 hydrochloride?

For in vitro studies, Dimethyl Sulfoxide (DMSO) is the recommended solvent. For in vivo

experiments, specific formulations using a combination of solvents like DMSO, PEG300,

Tween-80, and saline are suggested.

Q3: How should I store CK1-IN-2 hydrochloride stock solutions?
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Stock solutions of CK1-IN-2 hydrochloride should be aliquoted and stored to avoid repeated

freeze-thaw cycles. Recommended storage conditions are -80°C for up to 6 months or -20°C

for up to 1 month.[1]

Q4: I am observing precipitation when I dilute my DMSO stock solution into aqueous media.

What should I do?

This is a common issue with hydrophobic compounds. Please refer to our detailed

Troubleshooting Guide below for solutions such as optimizing the final DMSO concentration,

performing serial dilutions, and ensuring the media is at an appropriate temperature.

Solubility Data
The solubility of CK1-IN-2 hydrochloride varies significantly across different solvents. The

following table summarizes its solubility for easy reference.
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Solvent Concentration Method Notes

DMSO
50 mg/mL (161.66

mM)

Ultrasonic and

warming to 60°C

Use of newly opened,

anhydrous DMSO is

critical as hygroscopic

DMSO can

significantly reduce

solubility.[1]

Water
Estimated <0.1

mg/mL
N/A

Based on data for

similar kinase

inhibitors, CK1-IN-2

hydrochloride is

expected to have very

low aqueous solubility.

Ethanol
Estimated <0.1

mg/mL
N/A

Similar to water,

solubility in ethanol is

expected to be low.

In Vivo Formulation 1
≥ 2.5 mg/mL (8.08

mM)
Sequential addition

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline.[1]

In Vivo Formulation 2
≥ 2.5 mg/mL (8.08

mM)
Sequential addition

10% DMSO, 90%

(20% SBE-β-CD in

Saline).[1]

In Vivo Formulation 3
≥ 2.5 mg/mL (8.08

mM)
Sequential addition

10% DMSO, 90%

Corn Oil.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

CK1-IN-2 hydrochloride powder
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Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortexer

Water bath sonicator

Procedure:

Weighing: Carefully weigh the desired amount of CK1-IN-2 hydrochloride powder. For 1 mg

of powder (MW: 345.76 g/mol ), you will need 0.289 mL of DMSO to make a 10 mM stock

solution.

Dissolving: Add the appropriate volume of anhydrous DMSO to the vial containing the

powder.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes.

Solubilization: If the compound is not fully dissolved, use a water bath sonicator and gently

warm the solution to 37-60°C to aid dissolution.[1] Visually inspect the solution to ensure it is

clear and free of particulates.

Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials to minimize

freeze-thaw cycles and store at -20°C for short-term (up to 1 month) or -80°C for long-term

(up to 6 months) storage.[1]

Protocol 2: Preparation of a Working Solution for Cell-
Based Assays
Materials:

10 mM CK1-IN-2 hydrochloride stock solution in DMSO

Pre-warmed (37°C) cell culture medium

Procedure:
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Intermediate Dilution (Recommended): To minimize precipitation, first, create an intermediate

dilution of your stock solution. For example, dilute the 10 mM stock 1:10 in DMSO to get a 1

mM solution.

Final Dilution: Add a small volume of the 1 mM intermediate solution to your pre-warmed cell

culture medium while gently vortexing. For instance, adding 1 µL of a 1 mM solution to 1 mL

of medium will result in a 1 µM final concentration with a final DMSO concentration of 0.1%.

Final Check: After dilution, visually inspect the medium to ensure there is no precipitation. If

the solution is clear, it is ready to be added to your cells.

Troubleshooting Guide
Encountering solubility issues is a common challenge when working with small molecule

inhibitors. This guide provides a systematic approach to troubleshoot and resolve these

problems.

Issue: Precipitation Observed

In Vitro Experiment
(e.g., cell culture media)

In Vitro?

In Vivo Formulation

In Vivo?

Potential Cause:
High Final Concentration

Potential Cause:
Rapid Dilution Shock

Potential Cause:
Low Media Temperature

Potential Cause:
High Final DMSO Concentration

Solution:
- Decrease final working concentration.
- Perform a solubility test in your media.

Solution:
- Perform serial dilutions.

- Add inhibitor dropwise while vortexing.

Solution:
- Use pre-warmed (37°C) media.

Solution:
- Keep final DMSO concentration <0.5%.

- Prepare a more dilute stock solution.

Potential Cause:
Improper Solvent Mixing Order

Potential Cause:
Phase Separation

Solution:
- Add solvents sequentially as per protocol.

- Ensure each component is fully dissolved before adding the next.

Solution:
- Use heat and/or sonication to aid dissolution.

- Consider alternative formulations.
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Troubleshooting workflow for CK1-IN-2 hydrochloride solubility issues.
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Signaling Pathway
CK1-IN-2 hydrochloride primarily targets the Casein Kinase 1 family, which are key regulators

of the Wnt signaling pathway. The diagram below illustrates a simplified canonical Wnt

signaling pathway and the role of CK1.
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Simplified canonical Wnt signaling pathway showing the role of CK1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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